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Compound of Interest

Compound Name: Iron(II) bromide

Cat. No.: B8814574 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of iron(II) bromide (FeBr₂) as a catalyst in the hydrobromination of alkenes. This method offers

a regioselective approach to the synthesis of Markovnikov alkyl bromides, which are valuable

intermediates in organic synthesis and drug development.

Introduction
The addition of hydrogen bromide (HBr) across a carbon-carbon double bond is a fundamental

transformation in organic chemistry. Traditionally, the regiochemical outcome of this reaction is

dictated by the reaction conditions. While radical conditions typically yield the anti-Markovnikov

product, ionic pathways generally produce the Markovnikov adduct.[1] Recent advancements

have demonstrated that iron(II) bromide can effectively catalyze the hydrobromination of

alkenes to selectively yield the Markovnikov product under mild, operationally simple

conditions.[2][3] This method utilizes trimethylsilyl bromide (TMSBr) as the bromine source in

the presence of atmospheric oxygen and moisture.[3][4] The reaction proceeds via a proposed

radical mechanism, where the iron(II) catalyst controls the regioselectivity of the bromine

radical addition to the alkene.[2]

Key Advantages of the FeBr₂-Catalyzed Method:
High Regioselectivity: Exclusively forms the Markovnikov product.[3]
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Mild Reaction Conditions: Performed at room temperature and open to the air.[2]

Operational Simplicity: Does not require anhydrous or inert atmosphere techniques for the

primary protocol.[2]

Good Functional Group Tolerance: Tolerates a variety of functional groups, including esters,

ethers, and alcohols.[3]

Data Summary
The following tables summarize the quantitative data for the iron(II) bromide-catalyzed

Markovnikov hydrobromination of various alkenes as reported by Cruz, D. A., et al. (2021).[3]

Table 1: Hydrobromination of Aliphatic Alkenes

Entry Alkene Substrate Product Yield (%)

1 1-Dodecene 2-Bromododecane 90

2 10-Undecen-1-ol
11-Bromo-1-

undecanol
85

3
10-Undecen-1-yl

benzoate

11-Bromo-1-undecyl

benzoate
92

4
4-Penten-1-yl

benzoate

4-Bromo-1-pentyl

benzoate
88

5
5-Hexen-1-yl

benzoate

5-Bromo-1-hexyl

benzoate
95

Table 2: Hydrobromination of Alkenes with Aromatic and Other Functional Groups
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Entry Alkene Substrate Product Yield (%)

1 Allylbenzene
2-Bromo-1-

phenylpropane
93

2 4-Allylanisole
1-(2-Bromopropyl)-4-

methoxybenzene
75

3
1-Allyl-4-

fluorobenzene

1-(2-Bromopropyl)-4-

fluorobenzene
70

4 Allyl phenyl ether

1-(2-

Bromopropoxy)benze

ne

65

5 Allyl methyl sulfide
2-Bromo-1-

(methylthio)propane
80

6 N-Allylpyrrolidine

2-(2-

Bromopropyl)pyrrolidi

ne

60

7 Diethyl allylmalonate
Diethyl 2-allyl-2-(2-

bromopropyl)malonate
87

8
2-Allylcyclohexan-1-

one

2-Allyl-2-(2-

bromopropyl)cyclohex

an-1-one

78

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the proposed reaction mechanism and the general

experimental workflow for the FeBr₂-catalyzed hydrobromination of alkenes.
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Caption: Proposed mechanism for FeBr₂-catalyzed Markovnikov hydrobromination.
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Start

Dissolve alkene in CH₂Cl₂ (0.1 M)
in a flask open to the air

Add FeBr₂ (0.3 equiv)
followed by TMSBr (3.0 equiv)

Stir at room temperature

Monitor reaction progress by TLC

Aqueous workup:
Add water and extract with CH₂Cl₂

Upon completion

Dry combined organic layers (e.g., MgSO₄),
filter, and concentrate

Purify the crude product
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Caption: General experimental workflow for the hydrobromination reaction.
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Experimental Protocols
The following protocols are adapted from the procedures reported by Cruz, D. A., et al. in

Organic Letters (2021).[2]

Protocol 1: General Procedure for Markovnikov
Hydrobromination of Alkenes
Materials:

Alkene (1.0 equiv)

Iron(II) bromide (FeBr₂) (0.3 equiv)

Trimethylsilyl bromide (TMSBr) (3.0 equiv)

Dichloromethane (CH₂Cl₂), dry, non-deoxygenated

Water (for workup)

Magnesium sulfate (MgSO₄), anhydrous

Standard laboratory glassware

Thin Layer Chromatography (TLC) supplies

Rotary evaporator

Flash column chromatography system

Procedure:

To a round-bottom flask open to the atmosphere, add the alkene.

Dissolve the alkene in dry, non-deoxygenated dichloromethane to make a 0.1 M solution.

To the stirred solution, add iron(II) bromide (0.3 equivalents).

Add trimethylsilyl bromide (3.0 equivalents) to the reaction mixture.
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Stir the reaction at room temperature.

Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

Once the reaction has reached complete conversion (as indicated by TLC), add water to

quench the reaction.

Transfer the mixture to a separatory funnel and extract with dichloromethane.

Combine the organic layers and dry over anhydrous magnesium sulfate.

Filter the mixture to remove the drying agent.

Remove the solvent under reduced pressure using a rotary evaporator to yield the crude

product.

Purify the crude product by flash silica gel column chromatography to obtain the pure

Markovnikov alkyl bromide.

Protocol 2: Alternative Iron-Catalyzed Hydrobromination
of Terminal and 1,2-Disubstituted Alkenes
This alternative protocol, reported by Elsner, P., et al. (2024), utilizes a different iron source and

reaction conditions.[5]

Materials:

Alkene (1.0 equiv, 0.50 mmol)

Fe(acac)₃ (10 mol%, 50.0 µmol, 17.7 mg)

Methyl 2-bromo-2-methylpropanoate (1.2 equiv, 0.60 mmol, 78 µL)

Phenylsilane (1.0 equiv, 0.50 mmol, 62 µL)

Methanol (MeOH), dry (4 mL)

Schlenk tube
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Magnetic stir bar

Standard laboratory glassware for workup and purification

Procedure:

Place Fe(acac)₃ in an oven-dried Schlenk tube equipped with a magnetic stir bar under an

argon atmosphere.

Dissolve the Fe(acac)₃ in dry methanol (4 mL).

Add the alkene and methyl 2-bromo-2-methylpropanoate to the solution.

Add phenylsilane dropwise to the reaction mixture.

Stir the reaction for 48 hours at room temperature.

After 48 hours, evaporate the solvent.

Purify the residue using flash chromatography to obtain the pure product.

Safety Precautions
Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat,

and gloves.

Trimethylsilyl bromide is corrosive and moisture-sensitive; handle with care.

Dichloromethane is a volatile and potentially hazardous solvent.

Refer to the Safety Data Sheets (SDS) for all chemicals used.

Conclusion
The use of iron(II) bromide as a catalyst provides an efficient and selective method for the

Markovnikov hydrobromination of a wide range of alkenes. The operational simplicity and mild

conditions make this a valuable tool for synthetic chemists in both academic and industrial
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settings. The provided protocols offer a starting point for the application of this methodology in

the synthesis of complex molecules and pharmaceutical intermediates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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